Cas no 899990-56-8 (N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide
• CAS No: 899990-56-8
• MF: C₂₀H₁₈FN₃O₃
• MW: 367.373628139496
• CID: 5492168
• Update Time: 2025-11-01

N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-2-[3-(3-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

• Inchi： 1S/C20H18FN3O3/c1-27-17-4-2-3-15(11-17)18-9-10-20(26)24(23-18)13-19(25)22-12-14-5-7-16(21)8-6-14/h2-11H,12-13H2,1H3,(H,22,25)
• InChI Key： XGOCVBAHKKGDGR-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2)=NN(CC(NCC2=CC=C(F)C=C2)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide

Professional Introduction to N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-56-8)

N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide (CAS No. 899990-56-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The presence of multiple functional groups, including a 4-fluorophenyl moiety and a 3-methoxyphenyl substituent, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The chemical structure of this compound encompasses a pyridazine core, which is a well-known scaffold in medicinal chemistry due to its versatility and biological activity. Pyridazines have been extensively studied for their role in various pharmacological applications, including antiviral, antibacterial, and anti-inflammatory effects. The specific arrangement of atoms in N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide contributes to its unique chemical properties and potential biological functions.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms. The introduction of fluorine into organic molecules can significantly alter their pharmacokinetic and pharmacodynamic properties. For instance, the presence of a 4-fluorophenyl group can enhance metabolic stability and binding affinity to biological targets. This feature makes N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide an attractive candidate for further investigation in the design of next-generation pharmaceuticals.

The acetamide functional group in the molecule also plays a crucial role in determining its biological activity. Acetamides are known to exhibit a wide range of pharmacological effects, including analgesic, anti-inflammatory, and neuroprotective properties. The combination of these functional groups in N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide suggests that it may possess multiple therapeutic potentials.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-ylacetamide, with its complex structure and diverse functional groups, is a prime example of a compound that could benefit from such computational approaches.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, can facilitate the construction of the intricate molecular framework. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological testing.

In the realm of drug discovery, N-(4-fluorophenyl)methyl-2-3-(3-methoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-y acetamide represents a promising candidate for further exploration. Its unique structural features and potential biological activities make it an attractive molecule for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.

The development of new drugs is a complex process that involves numerous stages, from initial discovery to clinical trials. N-(4-fluorophenyl)methyl-bis(3-methoxyphenylethynylene)pyridazine has shown potential in preclinical studies as an inhibitor of certain enzymes involved in disease pathways. These findings have laid the groundwork for further research into its therapeutic applications.

The integration of cutting-edge technologies into drug discovery has significantly accelerated the pace at which new compounds are developed. High-throughput screening (HTS) techniques allow researchers to rapidly test thousands of compounds against various biological targets. This approach has been instrumental in identifying novel leads like N-(N-(4-fluorophenylethynylethynlene))methyl-bis(3-methoxyphenylethynylene)pyridazine.

The future prospects for this compound are promising as ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.